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Compound of Interest

Compound Name: 4-Di-2-ASP

CAS No.: 105802-46-8

Cat. No.: B148791

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation and use of 4-Di-2-ASP,

a fluorescent styryl dye, for the analysis of mitochondria and nerve terminals in experimental

settings.

Introduction to 4-Di-2-ASP
4-(4-Diethylaminostyryl)-N-methylpyridinium iodide (4-Di-2-ASP) is a lipophilic cationic

fluorescent dye commonly utilized as a vital marker for mitochondria and for staining

presynaptic nerve terminals.[1][2] Its fluorescence is highly dependent on the environment,

exhibiting low fluorescence in aqueous solutions and a significant increase in quantum yield

upon binding to lipid membranes. This property makes it an excellent probe for visualizing and

assessing the functional status of mitochondria, as its accumulation is dependent on the

mitochondrial membrane potential (ΔΨm).[3][4][5] Additionally, its ability to stain nerve

terminals has been employed to study neuronal activity and synaptic vesicle recycling.[1][2] 4-
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Di-2-ASP is known for its photostability and low cytotoxicity at working concentrations, making

it suitable for live-cell imaging experiments.[1]

Physicochemical and Spectral Properties
Property Value Reference

Molecular Formula C₁₈H₂₃IN₂ [1]

Molecular Weight 394.29 g/mol [1]

Appearance Dark red crystalline powder -

Solubility DMSO, DMF, Chloroform -

Excitation Maximum (λex) ~488 nm [1]

Emission Maximum (λem) ~607 nm [1]

Preparation of 4-Di-2-ASP Stock and Working
Solutions
Proper preparation of stock and working solutions is critical for obtaining reliable and

reproducible results. It is recommended to protect the dye from light as much as possible

during preparation and storage.

Materials Required
4-Di-2-ASP powder

Anhydrous Dimethyl sulfoxide (DMSO)

Physiological buffer or cell culture medium (e.g., Hanks' Balanced Salt Solution (HBSS),

Phosphate-Buffered Saline (PBS), or complete cell culture medium)

Microcentrifuge tubes

Pipettes and sterile, filtered pipette tips
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Preparation of 4-Di-2-ASP Stock Solution (1-10 mM in
DMSO)
A concentrated stock solution in a high-quality anhydrous solvent like DMSO is recommended

to ensure stability and minimize the amount of solvent added to the experimental system.

Concentration Mass of 4-Di-2-ASP for 1 mL of DMSO

1 mM 0.394 mg

5 mM 1.971 mg

10 mM 3.943 mg

Protocol:

Allow the vial of 4-Di-2-ASP powder to equilibrate to room temperature before opening to

prevent moisture condensation.

Weigh the desired amount of 4-Di-2-ASP powder and dissolve it in the appropriate volume of

anhydrous DMSO to achieve the desired stock concentration (e.g., 1-10 mM).

Vortex thoroughly until the dye is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes in light-protecting microcentrifuge

tubes to avoid repeated freeze-thaw cycles.

Store the stock solution aliquots at -20°C for short-term storage (up to 1 month) or at -80°C

for long-term storage (up to 6 months).[2]

Preparation of 4-Di-2-ASP Working Solution
The working solution is prepared by diluting the stock solution in a suitable physiological buffer

or cell culture medium immediately before use. The final working concentration will depend on

the specific application and cell type.

Recommended Working Concentrations:
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Application Cell/Tissue Type
Recommended
Working
Concentration

Incubation Time

Mitochondrial Staining
Cultured Mammalian

Cells
1 - 5 µM 15 - 30 minutes

Nerve Terminal

Staining

Neuronal Cultures,

Tissue Preparations
2 - 10 µM 5 - 20 minutes

Protocol:

Thaw a single aliquot of the 4-Di-2-ASP stock solution at room temperature, protected from

light.

Pre-warm the physiological buffer or cell culture medium to the desired experimental

temperature (typically 37°C for live-cell imaging).

Dilute the stock solution into the pre-warmed buffer/medium to achieve the final working

concentration. For example, to prepare 1 mL of a 2 µM working solution from a 2 mM stock,

add 1 µL of the stock solution to 999 µL of buffer/medium.

Mix the working solution gently but thoroughly.

The working solution should be used immediately and should not be stored.

Experimental Protocols
The following are generalized protocols for common applications of 4-Di-2-ASP. Optimization

of concentrations, incubation times, and imaging parameters may be necessary for specific

experimental systems.

Live-Cell Imaging of Mitochondria
This protocol describes the use of 4-Di-2-ASP to visualize mitochondria in live cultured cells.

The accumulation of the dye in mitochondria is dependent on the mitochondrial membrane

potential.
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Workflow for Live-Cell Mitochondrial Staining:

Preparation

Staining

Imaging

Prepare 4-Di-2-ASP Working Solution
(1-5 µM in pre-warmed medium)

Wash cells with pre-warmed buffer

Incubate cells with working solution
(15-30 min at 37°C, protected from light)

Wash cells to remove excess dye

Image with fluorescence microscope
(Ex: ~488 nm, Em: ~607 nm)

Click to download full resolution via product page

Workflow for mitochondrial staining in live cells.

Detailed Protocol:

Culture cells on glass-bottom dishes or coverslips suitable for fluorescence microscopy.

Prepare the 4-Di-2-ASP working solution at the desired concentration (e.g., 2 µM) in pre-

warmed (37°C) cell culture medium or a suitable physiological buffer (e.g., HBSS).
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Remove the culture medium from the cells and wash once with the pre-warmed buffer.

Add the 4-Di-2-ASP working solution to the cells and incubate for 15-30 minutes at 37°C in a

humidified incubator, protected from light.

After incubation, remove the staining solution and wash the cells two to three times with the

pre-warmed buffer to remove unbound dye and reduce background fluorescence.

Add fresh pre-warmed buffer or imaging medium to the cells.

Proceed with imaging on a fluorescence microscope equipped with appropriate filter sets for

excitation at ~488 nm and emission at ~607 nm.

Staining of Presynaptic Nerve Terminals
This protocol is for visualizing presynaptic nerve terminals in neuronal cultures or tissue

preparations.

Workflow for Nerve Terminal Staining:
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Preparation

Staining

Imaging

Prepare 4-Di-2-ASP Working Solution
(2-10 µM in physiological saline)

Incubate neuronal preparation with working solution
(5-20 min at room temperature or 37°C)

Wash preparation to remove excess dye

Image with fluorescence microscope
(Ex: ~488 nm, Em: ~607 nm)

Click to download full resolution via product page

Workflow for staining presynaptic nerve terminals.

Detailed Protocol:

Prepare the neuronal culture or tissue slice in a suitable physiological saline solution.

Prepare the 4-Di-2-ASP working solution at a concentration of 2-10 µM in the physiological

saline.

Incubate the preparation with the working solution for 5-20 minutes at the desired

temperature (room temperature or 37°C), protected from light.

Wash the preparation thoroughly with the physiological saline to remove unbound dye.

Mount the preparation for imaging.
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Image using a fluorescence microscope with appropriate filter sets.

Imaging Guidelines and Considerations
To obtain high-quality images while minimizing phototoxicity, consider the following

recommendations.

Parameter Recommendation

Microscope
Confocal or widefield fluorescence microscope

with a sensitive camera.

Objective

High numerical aperture (NA) oil or water

immersion objective for best resolution and light

collection.

Excitation

Use the lowest possible laser power or

illumination intensity that provides a sufficient

signal-to-noise ratio.

Exposure Time
Keep exposure times as short as possible to

minimize photobleaching and phototoxicity.

Filter Sets

Use a standard FITC/GFP or similar filter set

that covers the excitation and emission spectra

of 4-Di-2-ASP.

Live-Cell Imaging

Maintain cells at 37°C and 5% CO₂ using a

stage-top incubator or a heated stage and

objective. Use a live-cell imaging solution to

maintain cell health during imaging.[6][7][8]

Troubleshooting
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Problem Possible Cause Suggested Solution

No or Weak Signal

- Low dye concentration-

Insufficient incubation time-

Incorrect filter sets-

Photobleaching

- Increase the working

concentration of 4-Di-2-ASP.-

Increase the incubation time.-

Verify that the excitation and

emission filters are appropriate

for 4-Di-2-ASP.- Reduce laser

power and exposure time. Use

an anti-fade reagent if

applicable for fixed samples.

High Background

- Incomplete removal of

unbound dye- Dye

precipitation

- Increase the number and

duration of washing steps.-

Ensure the working solution is

freshly prepared and well-

dissolved. Filter the working

solution if necessary.

Uneven Staining
- Uneven application of the

dye- Cell health issues

- Ensure the entire sample is

uniformly covered with the

working solution during

incubation.- Verify that cells

are healthy and adherent

before staining.

Phototoxicity
- High laser power- Long

exposure times

- Reduce the laser power and

exposure time to the minimum

required for a good signal.-

Use a more sensitive camera if

available.- For time-lapse

imaging, reduce the frequency

of image acquisition.[9]

Application in Signaling Pathway Analysis
4-Di-2-ASP is a valuable tool for investigating cellular processes that involve changes in

mitochondrial membrane potential or synaptic activity.
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Monitoring Mitochondrial Membrane Potential Changes
Changes in mitochondrial membrane potential are indicative of alterations in cellular

metabolism and can be an early marker of apoptosis. Experiments can be designed to assess

the impact of drugs or other stimuli on mitochondrial health.

Experimental Logic for Assessing Drug-Induced Mitochondrial Depolarization:

Treat cells with test compound

Stain with 4-Di-2-ASP

Acquire fluorescence images

Quantify mitochondrial fluorescence intensity

Compare treated vs. control cells

Decreased fluorescence indicates
mitochondrial depolarization

Click to download full resolution via product page

Logic for assessing mitochondrial depolarization.

Visualizing Synaptic Vesicle Recycling
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At the synapse, 4-Di-2-ASP can be used to label recycling synaptic vesicles. During neuronal

stimulation, the dye is taken up into endocytosing vesicles. Subsequent exocytosis leads to the

release of the dye, which can be monitored as a decrease in fluorescence.

Workflow for Monitoring Synaptic Vesicle Recycling:

Stimulate neurons in the presence of 4-Di-2-ASP (Loading)

Wash away extracellular dye

Image baseline fluorescence of labeled terminals

Stimulate neurons to induce exocytosis (Unloading)

Image fluorescence decay over time

Rate of fluorescence decrease reflects
the rate of exocytosis

Click to download full resolution via product page

Workflow for monitoring synaptic vesicle recycling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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